Cas no 1807076-18-1 (5-Amino-2-bromophenylhydrazine)

• Product Name: 5-Amino-2-bromophenylhydrazine
• CAS No: 1807076-18-1
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 4935090
• Update Time: 2025-05-20

5-Amino-2-bromophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromophenylhydrazine

• Inchi： 1S/C6H8BrN3/c7-5-2-1-4(8)3-6(5)10-9/h1-3,10H,8-9H2
• InChI Key： LTKRWYRWGGRXSI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.2
• Topological Polar Surface Area: 64.099

Additional information on 5-Amino-2-bromophenylhydrazine

Introduction to 5-Amino-2-bromophenylhydrazine (CAS No. 1807076-18-1)

5-Amino-2-bromophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1807076-18-1, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring both amino and bromine substituents on a phenyl ring, exhibits versatile reactivity that makes it valuable for constructing more complex molecular architectures. Its unique structural features have garnered attention in recent years due to its potential applications in drug discovery and material science.

The molecular structure of 5-Amino-2-bromophenylhydrazine consists of a benzene ring substituted at the 2-position with a bromine atom and at the 5-position with an amino group. This arrangement confers distinct chemical properties, enabling participation in various synthetic transformations such as nucleophilic aromatic substitution, condensation reactions, and cross-coupling reactions. The presence of both electron-donating (amino) and electron-withdrawing (bromine) groups further modulates its reactivity, making it a versatile building block for medicinal chemists.

In recent years, 5-Amino-2-bromophenylhydrazine has been explored in the development of novel therapeutic agents. Its hydrazine moiety is particularly noteworthy, as hydrazines are known to be key components in the synthesis of pharmacologically active compounds. For instance, derivatives of hydrazine have been investigated for their potential in treating neurological disorders, anticancer agents, and antimicrobial drugs. The bromine substituent on the phenyl ring provides an additional handle for further functionalization, allowing chemists to tailor the compound’s properties for specific applications.

One of the most compelling aspects of 5-Amino-2-bromophenylhydrazine is its utility in constructing heterocyclic compounds. Heterocycles are prevalent in biologically active molecules, and introducing nitrogen-containing rings into a molecular framework often enhances pharmacological activity. Researchers have utilized 5-Amino-2-bromophenylhydrazine as a precursor in synthesizing imidazoles, pyrazoles, and triazines—heterocycles that are known for their diverse biological functions. These efforts have led to the discovery of several lead compounds with promising preclinical profiles.

The pharmaceutical industry has also shown interest in 5-Amino-2-bromophenylhydrazine due to its role in developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By incorporating 5-Amino-2-bromophenylhydrazine into kinase inhibitor scaffolds, researchers aim to develop molecules that can selectively inhibit aberrant signaling pathways. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, making them attractive candidates for further optimization.

Moreover, 5-Amino-2-bromophenylhydrazine has found applications beyond drug discovery. In materials science, its ability to participate in cross-coupling reactions has been leveraged to create novel organic semiconductors and conductive polymers. These materials are essential for developing advanced electronic devices such as organic light-emitting diodes (OLEDs) and flexible electronics. The bromine atom serves as a convenient handle for introducing additional functional groups via palladium-catalyzed reactions like Suzuki-Miyaura coupling, which is widely used in polymer synthesis.

The synthesis of 5-Amino-2-bromophenylhydrazine itself is an area of active research. Several synthetic routes have been reported, each with distinct advantages depending on scalability and purity requirements. Common methods involve bromination of an amino-substituted benzene derivative followed by diazotization and subsequent reduction. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields.

Recent studies have also highlighted the importance of stereocontrol in the synthesis of 5-Amino-2-bromophenylhydrazine derivatives. The configuration around the nitrogen atoms can significantly influence biological activity, necessitating careful control during synthesis. Techniques such as asymmetric hydrogenation and chiral auxiliaries have been employed to achieve enantiomerically pure forms of these compounds. Such advances are crucial for developing drugs with improved selectivity and reduced side effects.

In conclusion,5-Amino-2-bromophenylhydrazine (CAS No. 1807076-18-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable participation in diverse synthetic transformations, making it a valuable intermediate for constructing complex molecules. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemistry.